Cas no 1361484-81-2 (4'-Methyl-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl)

• Product Name: 4'-Methyl-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl
• CAS No: 1361484-81-2
• MF: C₁₄H₆Cl₅F₃
• MW: 408.457649707794
• CID: 4991206
• Update Time: 2025-06-07

4'-Methyl-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Methyl-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H6Cl5F3/c1-5-2-3-6(7(4-5)14(20,21)22)8-9(15)11(17)13(19)12(18)10(8)16/h2-4H,1H3
• InChI Key： JTGDNXNSSKHIFP-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=CC(C)=CC=1C(F)(F)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 375
• XLogP3: 7.9
• Topological Polar Surface Area: 0

Additional information on 4'-Methyl-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl

Introduction to 4'-Methyl-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl (CAS No. 1361484-81-2)

4'-Methyl-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl (CAS No. 1361484-81-2) is a complex organic compound that has garnered significant attention in the fields of chemistry and environmental science due to its unique structure and potential applications. This compound is a member of the biphenyl family, characterized by the presence of two benzene rings connected by a single bond. The molecular formula of this compound is C₁₃H₅Cl₅F₃, and it has a molecular weight of approximately 408.9 g/mol.

The structure of 4'-Methyl-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl is particularly noteworthy due to the presence of multiple chlorine atoms and a trifluoromethyl group. These functional groups contribute to the compound's high stability and resistance to degradation, making it an interesting subject for both academic research and industrial applications. The methyl group at the 4' position further adds to its structural complexity and can influence its physical and chemical properties.

In recent years, there has been a growing interest in the environmental fate and behavior of compounds like 4'-Methyl-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl. Studies have shown that such compounds can persist in the environment for extended periods due to their high stability. This persistence raises concerns about their potential impact on ecosystems and human health. Researchers are actively investigating the biodegradation pathways and mechanisms that can help mitigate these environmental risks.

The physical properties of 4'-Methyl-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl are also of significant interest. It is typically a solid at room temperature with a melting point ranging from 100°C to 120°C. The compound is insoluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetone. These properties make it suitable for various applications in chemical synthesis and material science.

In the realm of chemical synthesis, 4'-Methyl-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl has been used as an intermediate in the production of more complex molecules. Its unique structure provides a robust platform for further functionalization through various chemical reactions. For instance, researchers have explored its use in the synthesis of novel materials with enhanced thermal stability and mechanical strength.

The biological activity of 4'-Methyl-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl has also been a subject of investigation. Preliminary studies suggest that this compound may exhibit certain biological activities due to its structural features. However, more comprehensive research is needed to fully understand its potential effects on living organisms. This includes both in vitro and in vivo studies to assess its toxicity and pharmacological properties.

In terms of safety and handling, it is important to note that while 4'-Methyl-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl is not classified as a hazardous substance under current regulations, proper precautions should be taken when handling this compound. This includes using appropriate personal protective equipment (PPE) such as gloves and safety goggles to prevent skin contact and inhalation.

The future research directions for 4'-Methyl-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl are diverse and promising. Ongoing studies are focusing on optimizing its synthesis methods to improve yield and reduce costs. Additionally, there is a growing interest in exploring its potential applications in areas such as polymer science and nanotechnology. The development of new analytical techniques for detecting and quantifying this compound in environmental samples is also an active area of research.

In conclusion, 4'-Methyl-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl (CAS No. 1361484-81-2) is a fascinating compound with a rich structural profile and diverse potential applications. Its unique combination of functional groups makes it an important subject for both fundamental research and practical applications in various fields of chemistry and environmental science.